2-(diethylamino)ethyl 4-{[N-(1-adamantylcarbonyl)alanyl]amino}benzoate

• IUPAC Name: 2-(diethylamino)ethyl 4-[2-(adamantane-1-carbonylamino)propanoylamino]benzoate
• InChI: InChI=1S/C27H39N3O4/c1-4-30(5-2)10-11-34-25(32)22-6-8-23(9-7-22)29-24(31)18(3)28-26(33)27-15-19-12-20(16-27)14-21(13-19)17-27/h6-9,18-21H,4-5,10-17H2,1-3H3,(H,28,33)(H,29,31)
• InChI Key: AGNSEYUEAPLBDT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCOC(=O)C1=CC=C(C=C1)NC(=O)C(C)NC(=O)C23CC4CC(C2)CC(C4)C3
• Molecular Formula: C27H39N3O4
• Molecular Weight: 469.6 g/mol

Description

The introduction of complex molecules like "2-(diethylamino)ethyl 4-{[N-(1-adamantylcarbonyl)alanyl]amino}benzoate" often aims at exploring new pharmacological activities or material properties. Their design is based on the understanding of molecular structure-activity relationships and the manipulation of chemical properties to achieve desired outcomes.

Synthesis Analysis

Synthesis of complex molecules typically involves multi-step reactions, starting from simpler precursors. The synthesis process aims to introduce functional groups strategically, enabling the molecule to exhibit specific chemical properties or biological activities. For instance, methyl-2-formyl benzoate is known for its versatility in organic synthesis, serving as a precursor for compounds with various pharmacological activities, indicating a methodology that could be relevant for synthesizing our compound of interest (Farooq & Ngaini, 2019).

Molecular Structure Analysis

The analysis of molecular structures, such as benzene-1,3,5-tricarboxamide derivatives, provides insights into how specific arrangements of atoms affect the properties and functionalities of a molecule. These analyses are crucial for understanding the self-assembly and binding capabilities of complex molecules (Cantekin, de Greef, & Palmans, 2012).

Chemical Reactions and Properties

The reactivity of complex molecules can be influenced by their functional groups and overall structure. For example, the synthesis and transformations of benzothiazole derivatives highlight the reactivity of such compounds in forming biologically active and industrially demanded heterocycles, hinting at the potential chemical reactions our compound might undergo (Zhilitskaya, Shainyan, & Yarosh, 2021).

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action. The presence of the alanyl group suggests that it might interact with biological systems in a manner similar to other amino acid derivatives.

Safety and Hazards

Without specific data, it’s difficult to provide detailed information on the safety and hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment.

Future Directions

The study of novel organic compounds like this one has the potential to contribute to various fields, including medicinal chemistry, materials science, and chemical biology. Future research could explore its synthesis, properties, and potential applications.